Abstract–Oil shale ash (OSA) resulted from the combustion of Jordanian Attarat oil shale at different conditions has been chemically and physically characterized. XRD analysis of OSA showed that the main phases present were quartz and calcite in addition to structures like, pyrite, dioside, fluorapatite and muscovite. XRF analysis showed that increasing the ashing temperature to above 650°C accelerated the transformation reaction of calcite into lime. The transformation process was found to continue until the calcite phase completely disappeared at and above 850°C. The pH of the produced ash was found to be in the range of 9.4 to 12.18 based on ashing temperature. OSA with high pH value possessed alkaline properties and underwent alkaline reactions in contact with water. Performed mechanical properties tests indicated that Attarat OSA is a very rapid permeable material (>25 cm/h). Attarat OSA revealed low holding capacity ratio of water, which was estimated to be (3.8 g H2O/g ash), indicating high permeability and ability to percolate a leachate after contacting with water to other soil layers and consequently to the aquifer of underground water. It is worth mentioning that highlighting chemical composition and mechanical properties of Attarat oil shale ash will open the opportunity for its future reuse in various engineering applications as : catalyst, adsorbent, filler, additives and source of precious metals.

Abstract—The decomposition of industrial lignin in supercritical methanol and ethanol was investigated in an autoclave at 300°C. Phenol derivatives such as guaiacols and ethylphenols were major components in GC/MS-detectable benzene ring-containing compounds (BRCCs) produced. The species of BRCCs generated from lignin methanolysis were rich, whereas the yields of BRCCs from lignin ethanolysis were high. Most of BRCCs were obtained by nucleophilic substitution reaction in which methanol and ethanol were employed as the nucleophilic reagent.

AbstractThe influence of the amount of precursors of cobalt and nickel oxides on the composition and structure of catalytic cracking products of heavy oil from the Zyuzeevskoye field was studied. It was found that an increase in the amount of a loaded precursor led to the destruction of a larger amount of resin–asphaltene components and the yield of an IBP–360°C fraction. It was established that nickel-containing catalysts facilitated the destruction of 66% high-molecular-weight components, and cobalt-containing catalysts contributed to a low yield of by-products. The structural group analysis of initial oil asphaltenes and those formed after thermal and catalytic cracking was studied. A possible mechanism of the reactions was presented based on the experimental data.

AbstractTo explore the effects of acid treatment on the physicochemical properties of Huadian oil shale (OS), low-temperature nitrogen gas adsorption (LTN2GA), scanning electron microscope (SEM), X-ray diffraction (XRD), Fourier transform infrared (FT-IR) spectroscopy, Electron Paramagnetic Resonance (EPR), and thermogravimetric (TG) analysis were used to analyze OS and the acid-treated OS (OSA). LTN2GA showed that acid treatment promoted the formation of mesopores and increased the pore connectivity of OS. SEM showed the acid treatment increased the surface roughness of OS. From XRD analysis, most quartz, corundum, and calcite were removed from OS caused by acid treatment. According to the FT-IR analysis, the content of carboxylic acid in OS increased after acid treatment. EPR showed that the concentration of free radicals in OS decreased after acid treatment because of the removal of transition metal free radicals. The TG results showed acid treatment increased the pyrolysis intensity of OS. Overall, acid treatment can effectively remove minerals, and its effects on organic matter were not obvious.

AbstractCrude oil availability is a major concern all over the world because of geopolitical constraints. Further, the emissions from engines running on crude oil products are the major source of environmental issues. Hence, scientific community is putting significant research efforts to identify alternative to crude oils which can effectively run the internal combustion engines with reduced emissions. It is obvious that plastic wastes also have severe environmental effects because of the disposal problems. In this research, an attempt is made to investigate the performance and emission characteristics of direct injection diesel engine while using plastic oil which is derived from the waste compact discs. Various properties of fuels are tested according to American society for testing and material standards (ASTM). The performance, combustion and emission characteristics of plastic oil fuelled engine are analyzed at various load conditions from no load to full load. The results indicate that the brake thermal efficiency of the engine employing plastic oil is a slightly lower than that of the engine when diesel is used. Combustion characteristics of plastic oil are almost similar to that of diesel fuel. The results of the experiments further show that the smoke, unburned hydrocarbon and carbon monoxide increase where as oxides of nitrogen decrease when plastic oil is used.

AbstractA representative sample of high-moor peat was obtained and characterized. The surface activation of the initial peat by sequential disassembly was performed to obtain lignocarbohydrate materials that differed in composition, structure, and physicochemical properties. The oil capacity of the resulting materials was evaluated, and the thermal characteristics of the initial and kerosene-saturated samples were studied. It was found that the extraction of valuable biologically active components (bitumen and biopolymers of humic nature) led to surface activation with the retained integrity of plant residues. The subsequent treatment with acids led to significant defragmentation, an increase in bulk density, and a decrease in the oil capacity of the samples. It was shown that the low ash content and the possibility of direct utilization as fuel with a high calorific value (31.9–35.4 MJ/kg) make it possible to consider low-ash high-moor peat with a low degree of decomposition as a tool for removing local oil spills.

AbstractElectronic waste (E-waste)plastic has been found to be a critical danger to the biological system. Electronic waste plastic has been appeared to ascend because of populace development, requiring fruitful decrease. The point of this examination is to think about the proficiency and discharge attributes of an electronic waste plastic oil (EWPO) filled diesel engine with aluminum oxide and manganese oxide nanofluids to diesel fuel. The pyrolysis interaction was utilized to make E-waste plastic oil at maximum yield of 80%, which has brilliant fuel properties. A single cylinder, four-stroke, constant speed, diesel engine was used in the experiments. The sol-gel technique was utilized to make aluminum oxide, and the co-precipitation strategy to make manganese dioxide nanofluids. FTIR and SEM techniques are used to portray the nanoparticles. Nanoparticles are dissolved and mixed with toluene and diesel with 20% EWPO in ultrasonicator with tween 20 as surfactant. The expansion of nanoparticles improved the fuel properties by expanding its surface region to volume proportion. The expansion of nanofluids to aEWPO 2.5% improves thermal efficiency (BTE) and brings down around 0.30 kg/kWh amount of specific fuel consumption (BSFC). The consequences of the investigations show that the expansion of nanofluids reduced carbon monoxide (1%), hydrocarbon (1–2%), and expanded NOx (939 ppm) outflows compared with EWPO20.

AbstractMethods for producing fuel briquettes with various finely dispersed fillers of natural and industrial origin, which are capable of oxidation (combustion) reactions, are described. It was established that elastic polymeric bodies, into which finely dispersed fillers of a hydrocarbon nature were preliminarily introduced, were formed after a freeze–thaw cycle of the aqueous solutions of polyvinyl alcohol. Samples of fuel briquettes with a calorific value of 14.2 to 28.8 MJ/kg and a compressive strength of 2.14 to 2.9 MP were obtained for the associated utilization of industrial waste.

AbstractThe thermolysis of brown coal was carried out at temperatures of 360 and 380°C in water without a catalytic additive and in the presence of a catalyst based on iron oxides, and the composition of the products was studied. It was shown that the use of a catalytic additive in the course of the thermolysis of coal in water led to an increase in the yield of liquid and gaseous hydrocarbons; in this case, the fraction of maltenes in liquid products increased, and the concentrations of hydrogen and carbon oxides in gaseous products increased significantly.

AbstractThe concentration, speciation, and localization of rare earth elements in Miocene brown coals from the Sergeevskoe deposit (Amur oblast) have been studied. The total rare earth element content of the test coals (97.43 mg/kg) exceeds the clarke value by a factor of 1.5; the amount of light lanthanides (74.57 mg/kg) prevails over that of heavy ones (7.68 mg/kg). The main concentrators of lanthanides in Miocene brown coals are humic acids. The amount of rare earth elements in water-soluble, ion-exchange, silicate, and disulfide forms does not exceed 5% of the total content with the exception of scandium, 22% of which is associated with silicate minerals such as clays.